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Compound of Interest

Compound Name: 1-Phenylethanethiol

Cat. No.: B1218373 Get Quote

Technical Guide: Physical Properties of 1-
Phenylethanethiol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
phenylethanethiol, with a specific focus on its boiling point and solubility. This document is

intended to serve as a valuable resource for professionals in research and development who

utilize this compound in their work.

Core Physical Properties of 1-Phenylethanethiol
1-Phenylethanethiol is an organosulfur compound that presents as a yellow, oily liquid with a

characteristic meaty and pungent odor.[1] Its physical properties are crucial for its handling,

application, and in the design of experimental procedures.

Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For 1-phenylethanethiol, the

boiling point has been reported under both atmospheric and reduced pressure conditions.
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Parameter Value Conditions

Estimated Boiling Point 207°C Atmospheric Pressure

Boiling Point 83-84°C 14 Torr

Solubility
The solubility of a substance is its ability to dissolve in a solid, liquid, or gaseous solvent to form

a homogeneous solution. 1-Phenylethanethiol exhibits solubility characteristics typical of a

molecule with both a nonpolar aromatic ring and a polar thiol group.

Solvent Qualitative Solubility
Quantitative Solubility
Data

Water Insoluble[1][2][3]
Not readily available in

scientific literature.

Ethanol Soluble[1][2][3]
Not readily available in

scientific literature.

Organic Solvents Soluble[4]

Soluble in various organic

solvents such as diethyl ether.

[5]

Experimental Protocols
Detailed methodologies are essential for the accurate determination of physical properties.

Below are established protocols for measuring the boiling point and solubility of a liquid organic

compound like 1-phenylethanethiol.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of a small quantity of a liquid.

Materials:

Thiele tube or similar heating apparatus (e.g., oil bath)
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Thermometer

Small test tube

Capillary tube (sealed at one end)

1-Phenylethanethiol sample

Heat source

Procedure:

A small amount of 1-phenylethanethiol is placed into the small test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing

the sample.

The test tube is attached to the thermometer, ensuring the sample and the thermometer bulb

are at the same level.

The assembly is clamped within the Thiele tube containing a high-boiling point oil (e.g.,

mineral oil or silicone oil), making sure the oil level is above the sample.

The apparatus is heated gently and slowly.

As the temperature rises, air trapped in the capillary tube will be seen escaping as a slow

stream of bubbles.

The heating is continued until a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube. At this point, the vapor pressure of the sample is equal to the

external pressure.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops, and the liquid just

begins to enter the capillary tube.

Determination of Solubility (Shake-Flask Method)
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This is a common method for determining the equilibrium solubility of a compound in a specific

solvent.

Materials:

1-Phenylethanethiol

Solvent (e.g., water, ethanol)

Conical flasks with stoppers

Shaking incubator or magnetic stirrer

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, GC-MS, or HPLC)

Procedure:

An excess amount of 1-phenylethanethiol is added to a known volume of the solvent in a

conical flask. The excess is to ensure that a saturated solution is formed.

The flask is securely stoppered and placed in a shaking incubator set at a constant

temperature. The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure

equilibrium is reached.

After shaking, the solution is allowed to stand to let the undissolved solute settle.

To separate the undissolved solute, the solution is centrifuged or filtered.

A known volume of the clear, saturated supernatant is carefully withdrawn and diluted with

the solvent to a concentration within the analytical range of the chosen quantification

method.
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The concentration of 1-phenylethanethiol in the diluted sample is determined using a pre-

calibrated analytical instrument.

The solubility is then calculated by taking into account the dilution factor and is typically

expressed in units such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 1-phenylethanethiol.
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Boiling Point Determination Solubility Determination

Start: Boiling Point Measurement

Prepare Sample and Capillary Tube

Set up Thiele Tube Apparatus

Heat Apparatus Gently

Observe Bubble Stream

Cool and Record Temperature

End: Boiling Point Determined

Start: Solubility Measurement

Prepare Supersaturated Solution

Equilibrate with Shaking

Separate Undissolved Solute

Quantify Solute Concentration

Calculate Solubility

End: Solubility Determined

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point and solubility of 1-
phenylethanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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